
Personal protective equipment for handling
IAXO-102

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IAXO-102

Cat. No.: B15610116 Get Quote

Essential Safety and Handling Guide for IAXO-
102
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of IAXO-102. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
IAXO-102 is a chemical that requires careful handling due to its potential health hazards. The

Safety Data Sheet (SDS) indicates the following classifications according to the Globally

Harmonized System (GHS):

Acute Toxicity - Oral 4 (H302): Harmful if swallowed.

Skin Irritation 2 (H315): Causes skin irritation.

Eye Irritation 2A (H319): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure 3 (H335): May cause respiratory irritation.
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The assigned GHS pictogram is GHS07 (Exclamation Mark), and the signal word is "Warning".

Recommended Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling IAXO-102. The

following table summarizes the required PPE:

Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use.

To prevent skin contact and

irritation (H315).

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect against splashes

and airborne particles that can

cause serious eye irritation

(H319).

Skin and Body Protection
Laboratory coat. Ensure it is

fully buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

handling the solid form outside

of a ventilated enclosure

where dust may be generated,

a NIOSH-approved N95 (or

better) particulate respirator is

recommended.

To prevent inhalation of dust or

aerosols that may cause

respiratory irritation (H335).

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

Experimental Workflow for Handling IAXO-102
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Safe Handling Workflow for IAXO-102

Preparation

Handling and Use

Cleanup and Disposal

Designate a specific handling area

Gather all necessary materials (IAXO-102, solvents, etc.)

Don appropriate PPE

Weigh IAXO-102 in a ventilated enclosure

Dissolve in an appropriate solvent (e.g., Methanol, DMSO)

Conduct the experiment, minimizing aerosol generation

Decontaminate work surfaces

Dispose of waste according to protocol

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of IAXO-102, from preparation to disposal.
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Step-by-Step Handling Procedures:
Preparation:

Designate a specific area for handling IAXO-102, preferably within a chemical fume hood

or other ventilated enclosure.

Ensure a safety shower and eyewash station are readily accessible.

Assemble all necessary materials, including IAXO-102, solvents, and experimental

apparatus.

Don the appropriate PPE as outlined in the table above.

Handling the Solid Compound:

If working with the solid form, handle it within a ventilated enclosure to minimize dust

inhalation.

Use appropriate tools (e.g., spatula) for transferring the powder. Avoid creating dust.

Solution Preparation:

IAXO-102 is soluble in methanol and a mixture of DMSO and ethanol.[1]

When dissolving, add the solvent to the solid slowly to prevent splashing.

During the Experiment:

Keep containers with IAXO-102 closed when not in use.

Avoid direct contact with the skin and eyes.

If any level of exposure is suspected, follow the first aid procedures outlined below.

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

In Case of Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

If Inhaled

Remove the individual to fresh air and keep

them at rest in a position comfortable for

breathing. If respiratory symptoms develop,

seek medical attention.

Disposal Plan
Proper disposal of IAXO-102 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused IAXO-102:

IAXO-102 is not classified as a hazardous waste for transport. However, it should be

disposed of in accordance with local, state, and federal regulations for chemical waste.

It is recommended to dispose of solid IAXO-102 as non-hazardous solid organic chemical

waste.[2][3][4][5][6]

Package the waste in a clearly labeled, sealed container.

Contaminated Materials:
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Disposable labware (e.g., pipette tips, tubes) and PPE (e.g., gloves) that have come into

contact with IAXO-102 should be collected in a designated, sealed waste bag and

disposed of as chemical waste.

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent. The rinsate should be

collected and disposed of as chemical waste.

Once cleaned, the containers can typically be disposed of with regular laboratory glass or

plastic waste, after defacing the label.

Quantitative Data and Physical Properties
Property Value

Molecular Formula C₃₅H₇₁NO₅

Molecular Weight 585.9 g/mol

Appearance Solid

Solubility
Soluble in Methanol, DMSO, and Ethanol (1:1

v/v)[1][7]

Storage Temperature -20°C

This guide is intended to supplement, not replace, your institution's standard safety protocols

and the information provided in the full Safety Data Sheet (SDS). Always prioritize safety and

consult your institution's Environmental Health and Safety (EHS) department for any specific

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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